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Compound of Interest

Compound Name: Ethopabate-d5

Cat. No.: B15560343 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and key

experimental data for Ethopabate-d5. Ethopabate-d5 is the deuterated form of Ethopabate,

an antiprotozoal agent primarily used as a coccidiostat in poultry.[1] The inclusion of deuterium

atoms makes it a valuable internal standard for mass spectrometry-based quantitative analysis

in research and drug development settings. This document summarizes essential safety data,

outlines detailed handling procedures, and presents relevant experimental protocols to ensure

its safe and effective use in a laboratory environment.

Chemical and Physical Properties
Ethopabate-d5 is a deuterated analog of Ethopabate, where five hydrogen atoms on the ethyl

group have been replaced with deuterium. This isotopic labeling provides a distinct mass

signature for use in analytical studies.
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Property Value Citation(s)

Chemical Name
Methyl 4-acetamido-2-(ethoxy-

d5)benzoate
[2]

CAS Number 2469244-16-2 [2]

Molecular Formula C₁₂H₁₀D₅NO₄ [3]

Molecular Weight 242.28 g/mol [3]

Appearance
White to pale reddish-white

powder
[1]

Solubility
DMSO: ~5 mg/mL, DMF: ~5

mg/mL, Ethanol: ~2 mg/mL
[4]

Storage Temperature -20°C or 2-8°C [2]

Safety and Hazard Information
Ethopabate-d5 should be handled as a hazardous substance. The following tables summarize

the GHS classification and provide guidance on personal protective equipment.

GHS Classification
Hazard
Class

Category
Hazard
Statement

Pictogram
Signal
Word

Citation(s)

Acute Toxicity

(Oral)
4

H302:

Harmful if

swallowed

GHS07 Warning [3][5]

Serious Eye

Damage/Irrita

tion

2A

H319:

Causes

serious eye

irritation

GHS07 Warning [5]

Personal Protective Equipment (PPE) and Handling
Adherence to proper handling procedures is critical to minimize exposure.
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PPE Category Specification Rationale

Hand Protection
Double-layered, powder-free

nitrile gloves.

Prevents skin contact and

absorption.

Body Protection

Disposable, low-permeability

lab coat with a solid front, long

sleeves, and tight-fitting cuffs.

Protects against contamination

of skin and clothing.

Eye & Face Protection
ANSI Z87.1-rated safety

goggles and a full-face shield.

Provides comprehensive

protection against splashes,

aerosols, and airborne

particles.

Respiratory Protection

NIOSH-approved N95 or

higher-rated respirator,

especially when handling the

powder outside of a

containment hood.

Protects against inhalation of

the powdered compound.

General Handling Precautions:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid generating dust.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.

Mechanism of Action: Inhibition of Folate
Metabolism
Ethopabate functions as a coccidiostat by inhibiting folate metabolism in protozoa.[6] Folate is

essential for the synthesis of nucleic acids (purines and thymidylate) and certain amino acids.

By acting as a competitive inhibitor in the folate pathway, Ethopabate disrupts DNA synthesis

and repair, thereby preventing the replication of the coccidian parasites.[7]
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Simplified Folate Metabolism Pathway and Inhibition by Ethopabate

Parasite Cell Host Cell (e.g., Poultry)

p-Aminobenzoic Acid (PABA)

Dihydrofolate (DHF)

Folate Synthesis

Tetrahydrofolate (THF)

Dihydrofolate Reductase (DHFR)

Purine Synthesis Thymidylate Synthesis

DNA Synthesis & Repair

Ethopabate

Inhibits Folate Synthesis

Dietary Folate

THF

DNA Synthesis
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Workflow for Solubility Determination
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Weigh Ethopabate-d5

Add initial solvent volume
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Record solubility (mg/mL)
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No

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ethopabate-d5: A Technical Guide to Safety and
Handling for Research Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560343#ethopabate-d5-safety-data-sheet-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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